Cas no 1630298-94-0 (3-Methoxy-2,4,5-trifluoromandelic acid)

• Product Name: 3-Methoxy-2,4,5-trifluoromandelic acid
• CAS No: 1630298-94-0
• MF: C₉H₇F₃O₄
• MW: 236.144693613052
• CID: 4939786
• Update Time: 2025-11-01

3-Methoxy-2,4,5-trifluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2,4,5-trifluoromandelic acid

• Inchi： 1S/C9H7F3O4/c1-16-8-5(11)3(7(13)9(14)15)2-4(10)6(8)12/h2,7,13H,1H3,(H,14,15)
• InChI Key： NBNCDHXFBXFYOJ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(C(=O)O)O)F)F)OC

Computed Properties

• Exact Mass: 236.02964319 g/mol
• Monoisotopic Mass: 236.02964319 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8
• Molecular Weight: 236.14

Additional information on 3-Methoxy-2,4,5-trifluoromandelic acid

Introduction to 3-Methoxy-2,4,5-trifluoromandelic Acid (CAS No. 1630298-94-0) and Its Emerging Applications in Chemical Biology

3-Methoxy-2,4,5-trifluoromandelic acid, identified by the chemical abstracts service number CAS No. 1630298-94-0, is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of trifluoromandelic acid derivatives, which are known for their unique structural and electronic properties due to the presence of fluorine atoms at specific positions. The introduction of fluorine into aromatic rings often enhances metabolic stability, lipophilicity, and binding affinity, making such derivatives valuable candidates for drug development.

The structural motif of 3-Methoxy-2,4,5-trifluoromandelic acid consists of a benzene ring substituted with a hydroxyl group at the 3-position, a methoxy group at the 1-position, and three fluorine atoms at the 2-, 4-, and 5-positions. This specific arrangement imparts distinct chemical and biological properties that have been explored in various research settings. The trifluoromethyl group, in particular, is a well-documented pharmacophore that influences both the physical-chemical properties and biological activity of molecules.

In recent years, there has been a surge in interest regarding fluorinated compounds in medicinal chemistry due to their ability to modulate enzyme inhibition and receptor binding. 3-Methoxy-2,4,5-trifluoromandelic acid has been studied for its potential applications in the development of novel therapeutic agents. Its unique scaffold allows for selective interactions with biological targets, which is crucial for designing drugs with high specificity and low toxicity. The compound’s ability to act as a precursor or intermediate in synthetic chemistry also makes it a valuable tool for researchers exploring new synthetic pathways.

One of the most compelling aspects of 3-Methoxy-2,4,5-trifluoromandelic acid is its role in the synthesis of bioactive molecules. Researchers have leveraged its structure to develop inhibitors targeting various enzymes involved in metabolic pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes such as cytochrome P450 monooxygenases and flavin-containing monooxygenases (FMOs), which are critical in drug metabolism. The presence of fluorine atoms enhances the binding affinity of these inhibitors, leading to more potent and selective pharmacological effects.

The pharmaceutical industry has been particularly interested in fluorinated compounds due to their improved pharmacokinetic profiles. 3-Methoxy-2,4,5-trifluoromandelic acid serves as a key intermediate in the synthesis of small-molecule drugs that exhibit enhanced bioavailability and reduced susceptibility to metabolic degradation. This has opened up new avenues for drug discovery, particularly in areas where traditional non-fluorinated compounds have faced limitations.

Recent advancements in computational chemistry have further accelerated the exploration of 3-Methoxy-2,4,5-trifluoromandelic acid and its derivatives. Molecular modeling studies have provided insights into how the fluorine atoms influence the electronic distribution and reactivity of the molecule. These insights have been instrumental in designing more effective synthetic strategies and predicting biological activity with greater accuracy. The integration of machine learning algorithms has also enabled researchers to rapidly screen large libraries of fluorinated compounds for potential therapeutic applications.

In addition to its pharmaceutical applications, 3-Methoxy-2,4,5-trifluoromandelic acid has found utility in materials science and agrochemical research. Its unique electronic properties make it a candidate for developing advanced materials with tailored optical and electronic characteristics. Furthermore, its derivatives have been explored as intermediates in the synthesis of agrochemicals that offer improved efficacy and environmental safety.

The synthesis of 3-Methoxy-2,4,5-trifluoromandelic acid itself presents an interesting challenge due to the need for precise functionalization at multiple positions on the aromatic ring. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodology have made it possible to produce this compound more efficiently and on larger scales.

One such innovation is the use of transition metal-catalyzed cross-coupling reactions, which have revolutionized organic synthesis by enabling the formation of carbon-carbon bonds under mild conditions. These reactions have been particularly useful in constructing complex fluorinated aromatic structures like 3-Methoxy-2,4,5-trifluoromandelic acid. Additionally, flow chemistry techniques have emerged as an alternative approach for synthesizing this compound more efficiently by improving reaction yields and scalability.

The growing body of research on 3-Methoxy-2,4,5-trifluoromandelic acid underscores its significance as a versatile building block in chemical biology and pharmaceutical science. As our understanding of its properties continues to expand，so too does its potential applications across multiple disciplines。The future may see even more innovative uses emerging from further exploration，making this compound an indispensable tool for researchers worldwide。